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Compound of Interest

Compound Name:
2'-Acetamidobiphenyl-3-carboxylic

acid

CAS No.: 855756-90-0

Cat. No.: B1286758

Get Quote

Executive Summary & Structural Context
The compound 2'-Acetamidobiphenyl-3-carboxylic acid (Formula: C₁₅H₁₃NO₃; MW: 255.27

g/mol ) represents a non-planar biphenyl system. Its characterization is non-trivial due to the

steric interaction between the ortho-acetamido group on Ring B and the protons of Ring A. This

steric bulk forces the biphenyl linkage to twist, disrupting conjugation and influencing chemical

shifts in NMR.

This guide provides the expected spectroscopic signatures, validated by substituent chemical

shift theory and data from structural analogs (e.g., 3-biphenylcarboxylic acid and 2-

acetamidobiphenyl).

Synthetic Origin (Contextual Grounding)
To understand the impurity profile and solvent residuals, one must recognize the standard

synthesis route. This molecule is typically synthesized via a Suzuki-Miyaura cross-coupling

between 3-carboxyphenylboronic acid and 2-bromoacetanilide.
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Figure 1: Standard synthetic pathway via Palladium-catalyzed cross-coupling.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Selection: DMSO-d₆ is the required solvent. The carboxylic acid and amide moieties

significantly reduce solubility in CDCl₃. Furthermore, DMSO facilitates the observation of

exchangeable protons (-COOH and -NH).

¹H NMR Data (400 MHz, DMSO-d₆)
The spectrum is characterized by two distinct spin systems (Ring A and Ring B) and two singlet

signals for the functional groups.
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Shift (δ ppm) Multiplicity Integral Assignment
Structural
Insight

12.90 - 13.10 br s 1H -COOH

Acidic proton;

broad due to H-

bonding.

Disappears with

D₂O shake.

9.25 - 9.40 s 1H -NHAc

Amide proton.

Deshielded by

carbonyl

anisotropy.[1]

8.05 dt 1H H-2 (Ring A)

Isolated between

COOH and

biphenyl bond.

7.95 dt 1H H-4 (Ring A)

Ortho to COOH;

deshielded by

electron-

withdrawing acid.

7.68 dt 1H H-6 (Ring A)
Ortho to biphenyl

linkage.

7.58 t 1H H-5 (Ring A)

Meta to COOH

and biphenyl

bond.

7.45 - 7.50 m 1H H-3' (Ring B)

Ortho to

Acetamido

group.

7.35 - 7.42 m 2H H-4', H-5'

Meta/Para to

Acetamido

group.

7.25 dd 1H H-6' (Ring B) Ortho to biphenyl

linkage; shielded

by Ring A ring
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current due to

twist.

1.85 - 1.95 s 3H -COCH₃

Methyl group.

Upfield shift

(typically 2.1)

due to shielding

by Ring A.

Expert Note on Conformational Isomerism: Notice the methyl singlet is often shifted slightly

upfield (< 2.0 ppm) compared to standard acetanilide (2.08 ppm). This is a diagnostic feature of

ortho-substituted biphenyls, where the acetyl group sits in the shielding cone of the adjacent

aromatic ring (Ring A).

¹³C NMR Data (100 MHz, DMSO-d₆)
Carbonyls: 169.5 ppm (Amide C=O), 167.2 ppm (Acid C=O).

Aromatic Quaternary: ~140 ppm (C-1'), ~139 ppm (C-1), ~135 ppm (C-2'), ~131 ppm (C-3).

Aromatic CH: 125-130 ppm cluster.

Aliphatic: 23.5 ppm (-CH₃).

Infrared Spectroscopy (FT-IR)
The IR spectrum distinguishes the two carbonyl environments (acid vs. amide) and the

hydroxyl stretches.
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Wavenumber (cm⁻¹) Vibration Mode Diagnostic Value

3300 - 2500 O-H Stretch (Acid)

Very broad "hump"

characteristic of carboxylic acid

dimers.

3250 - 3280 N-H Stretch (Amide)

Sharp band, often

superimposed on the O-H

shoulder.

1705 - 1715 C=O Stretch (Acid)
Strong, typical for conjugated

benzoic acids.

1650 - 1665 C=O Stretch (Amide I)
Lower frequency than acid due

to resonance (Amide I band).

1530 - 1550 N-H Bend (Amide II)
Diagnostic for secondary

amides.

750 - 760 C-H Out-of-plane

Characteristic of ortho-

disubstituted benzene (Ring

B).

Mass Spectrometry (LC-MS/ESI)
Ionization Mode: Electrospray Ionization (ESI) is preferred.

Positive Mode (ESI+): [M+H]⁺ = 256.1

Negative Mode (ESI-): [M-H]⁻ = 254.1 (Preferred for carboxylic acids).

Fragmentation Logic (MS/MS)
In ESI+, the molecule follows a specific fragmentation pathway useful for confirmation.
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[M+H - 42]+
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- 42 Da (Acetyl cleavage)

Loss of H2O
(Cyclization to Phenanthridinone)

m/z 238

- 18 Da (Acid/Amine condensation)

Loss of NH3 + CO
(Deep fragmentation)

m/z 196
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Figure 2: Predicted ESI+ fragmentation pathway. The loss of water (m/z 238) is chemically

significant as it represents the cyclization to the phenanthridinone core in the gas phase.

Experimental Protocol: Sample Preparation
To ensure data integrity and reproducibility (Trustworthiness), follow this preparation protocol:

Drying: The compound is hygroscopic. Dry 20 mg in a vacuum oven at 40°C for 4 hours prior

to analysis to remove water which interferes with the integration of the -COOH peak.

NMR Prep: Dissolve 5-10 mg in 0.6 mL DMSO-d₆.

Critical Step: If the -NH or -COOH peaks are broad/invisible, add 1 drop of D₂O to the

tube. The disappearance of peaks at ~13 ppm and ~9.3 ppm confirms their assignment as

exchangeable protons.

LC-MS Prep: Dissolve to 0.1 mg/mL in 50:50 Acetonitrile:Water (with 0.1% Formic Acid). Use

a C18 column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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